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Introduction
2-Bromoethanol (BrCH₂CH₂OH) is a bifunctional molecule of significant interest in various

chemical and biological fields. Its reactivity, governed by the interplay of the bromo and

hydroxyl functional groups, dictates its role as a synthetic intermediate, an alkylating agent, and

its behavior in various chemical environments.[1] Understanding the fundamental kinetics of its

reactions is crucial for optimizing synthetic routes, predicting its environmental fate, and

elucidating its mechanisms of action in biological systems. This guide provides a

comprehensive overview of the core reaction kinetics of 2-bromoethanol, focusing on its

thermal decomposition, photooxidation, and reactions with key radical species.

Thermal Decomposition of 2-Bromoethanol
The gas-phase thermal decomposition of 2-bromoethanol has been investigated using single-

pulse shock tube experiments, providing valuable insights into its high-temperature reactivity.[2]
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Key Kinetic Parameters
The unimolecular decomposition of 2-bromoethanol proceeds primarily through two main

channels: HBr elimination and H₂O elimination. The overall decomposition rate and the rates of

these specific channels have been determined experimentally over a temperature range of

910-1102 K and a pressure range of 9-14 atm.[2]

Reaction/Process
Arrhenius Pre-
exponential Factor
(A) (s⁻¹)

Activation Energy
(Ea) (kcal/mol)

Rate Coefficient
Expression

Overall

Decomposition
10¹⁴.⁰⁸ ± ⁰.²³ 55.66 ± 1.07

k =

10¹⁴.⁰⁸e(-55.66/RT)

s⁻¹

HBr Elimination 10¹³.⁴⁸ ± ⁰.³⁰ 53.42 ± 1.39

k =

10¹³.⁴⁸e(-53.42/RT)

s⁻¹

H₂O Elimination 10¹⁴.⁴⁷ ± ⁰.⁴⁶ 66.47 ± 2.15

k =

10¹⁴.⁴⁷e(-66.47/RT)

s⁻¹

Table 1: Arrhenius Parameters for the Thermal Decomposition of 2-Bromoethanol. Data from

single-pulse shock tube experiments.[2]

Decomposition Products
The major products observed from the thermal decomposition of 2-bromoethanol, in order of

increasing abundance, are:

Acetylene (C₂H₂)

Vinyl bromide (CH₂CHBr)

Methane (CH₄)

Ethane (C₂H₆)
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Ethene (C₂H₄)

Acetaldehyde (CH₃CHO)

The formation of carbon monoxide (CO) has also been qualitatively observed.[2]

Experimental Protocol: Single-Pulse Shock Tube (SPST)
The kinetic data for the thermal decomposition of 2-bromoethanol were obtained using a

single-pulse shock tube coupled with post-shock analysis.

1.3.1. Apparatus:

Shock Tube: A stainless steel tube consisting of a driver section and a driven section,

separated by a diaphragm (e.g., polycarbonate).[1][3] The driven section has an end-wall

equipped with ports for pressure transducers and sample extraction.[3]

Gas Handling System: A system for preparing and introducing the gas mixture (2-
bromoethanol diluted in an inert gas like argon) into the driven section.[2]

Diaphragm Rupture Mechanism: A mechanism to rupture the diaphragm, initiating the shock

wave.

Pressure Transducers: Piezoelectric pressure transducers mounted along the driven section

to measure the shock wave velocity.[4]

Dump Tank: A large volume connected to the driven section to quickly quench the reaction by

rarefaction waves.[3]

Sample Collection System: A system to extract the post-shock gas mixture for analysis.[3]

Analytical Equipment: Fourier Transform Infrared (FTIR) spectrometer and Gas

Chromatograph (GC) for product identification and quantification.[2]

1.3.2. Procedure:

Mixture Preparation: A dilute mixture of 2-bromoethanol in argon is prepared in a dedicated

mixing tank.[2][5]
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Shock Tube Preparation: The driven section is evacuated to a high vacuum and then filled

with the prepared gas mixture to a specific initial pressure. The driver section is filled with a

high-pressure driver gas (e.g., helium).[5]

Shock Wave Generation: The diaphragm is ruptured, causing the high-pressure driver gas to

expand rapidly into the driven section, generating a shock wave.

Heating and Reaction: The shock wave travels through the gas mixture, compressing and

heating it to the desired reaction temperature and pressure. The reaction (decomposition)

occurs in the reflected shock region for a well-defined period (typically on the order of

milliseconds).[3]

Quenching: The reaction is rapidly terminated by the arrival of a rarefaction wave from the

driver section, which quickly cools the gas mixture.[1]

Sample Analysis: The quenched gas mixture is extracted and analyzed using FTIR and GC

to identify and quantify the decomposition products.[2]

Computational Methodology: DFT and TST Calculations
Theoretical calculations using Density Functional Theory (DFT) and Transition State Theory

(TST) have been employed to complement the experimental findings. While the specific

software and basis sets for the 2-bromoethanol study are not detailed in the primary source, a

common approach for similar systems involves:

Software: Gaussian suite of programs.[6]

Method: A hybrid density functional, such as B3LYP, is often used for geometry optimizations

and frequency calculations.[7][8]

Basis Set: A Pople-style basis set, such as 6-311++G**, is commonly employed to provide a

good balance between accuracy and computational cost.[3]

The computational protocol typically involves:

Conformational Search: Identifying the lowest energy conformers of 2-bromoethanol.
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Transition State Search: Locating the transition state structures for the HBr and H₂O

elimination channels.

Frequency Calculations: Performing frequency calculations to confirm the nature of the

stationary points (minima or transition states) and to obtain zero-point vibrational energies

(ZPVE) and thermal corrections.

Intrinsic Reaction Coordinate (IRC) Calculations: To ensure that the located transition states

connect the reactant to the desired products.[8]

Rate Constant Calculations: Using the calculated energetic and vibrational frequencies

within the framework of TST to determine the theoretical rate constants.

Photooxidation of 2-Bromoethanol
The photooxidation of 2-bromoethanol, initiated by photolysis, leads to the formation of

various oxygenated radicals and stable products.[2]

Reaction Mechanism and Intermediates
The photolysis of 2-bromoethanol produces HOC₂H₄• radicals. In the presence of oxygen,

these radicals initiate a chain of reactions:[2]

Formation of the Hydroxyethyl Peroxy Radical: HOC₂H₄• + O₂ → HOC₂H₄O₂•

Formation of the Hydroxyethoxy Radical: The fate of the peroxy radical can vary. One

proposed pathway involves its conversion to the hydroxyethoxy radical (HOC₂H₄O•).

Product Formation:

Hydroxyhydroperoxide Formation: HOC₂H₄O₂• can react further to form 2-

hydroperoxyethanol (HOC₂H₄OOH).[2]

Aldehyde Formation: The hydroxyethoxy radical (HOC₂H₄O•) can lead to the formation of

glycolaldehyde (HOCH₂CHO).[2]

Nitrate Formation: In the presence of NO or NO₂, the HOC₂H₄O₂• radical can form organic

nitrates.[2]
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Experimental Protocol: Flash Photolysis with Mass
Spectrometric Detection
The study of 2-bromoethanol photooxidation involves photolyzing the compound in the

presence of oxygen and other gases, followed by the detection of products.

2.2.1. Apparatus:

Photolysis Reactor: A quartz reaction vessel to allow for UV irradiation.[2]

Photolysis Source: A UV lamp, such as a medium-pressure mercury lamp.[2]

Gas Inlet System: To introduce 2-bromoethanol vapor, oxygen, and other gases (e.g., NO,

NO₂) into the reactor.

Mass Spectrometer: A quadrupole mass spectrometer for the detection and identification of

reaction products.[2]

2.2.2. Procedure:

Mixture Preparation: A mixture of 2-bromoethanol and oxygen (and other reactant gases if

applicable) is continuously flowed through the photolysis reactor.[2]

Photolysis: The gas mixture is irradiated with UV light from the photolysis source, initiating

the photooxidation process.

Product Detection: The reaction mixture is continuously sampled into the mass spectrometer,

and the mass spectra of the products are recorded.

Reactions with Radical Species
The reactions of 2-bromoethanol with key atmospheric and combustion radicals, such as the

hydroxyl radical (•OH) and hydrogen atom (•H), are crucial for understanding its degradation

pathways.

Currently, specific experimental or theoretical kinetic data (rate constants, Arrhenius

parameters) for the reactions of 2-bromoethanol with •OH and •H radicals are not readily

available in the reviewed literature. However, studies on similar molecules, such as other
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haloethanols and ethanol itself, can provide valuable insights into the likely reaction

mechanisms, which primarily involve hydrogen abstraction.

Reaction with Hydroxyl Radical (•OH)
The reaction of •OH with 2-bromoethanol is expected to proceed via hydrogen abstraction

from three possible sites: the hydroxyl group, the α-carbon (adjacent to the OH group), and the

β-carbon (adjacent to the Br atom).

HOC₂H₄Br + •OH → Products

Theoretical studies on similar alcohols suggest that H-abstraction from the α-carbon is often

the most favorable pathway due to the stabilizing effect of the adjacent oxygen atom.

Reaction with Hydrogen Atom (•H)
Similar to the reaction with •OH, the reaction of 2-bromoethanol with •H is expected to involve

hydrogen abstraction from the various C-H and O-H bonds.

HOC₂H₄Br + •H → Products

The relative importance of the different abstraction channels will depend on the bond

dissociation energies of the C-H and O-H bonds and the temperature of the system.
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Caption: Primary unimolecular decomposition pathways of 2-bromoethanol.
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Caption: Simplified photooxidation mechanism of 2-bromoethanol.
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Caption: Workflow for kinetic studies using a single-pulse shock tube.
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Conclusion
The fundamental reaction kinetics of 2-bromoethanol are dominated by unimolecular

decomposition at high temperatures, proceeding through HBr and H₂O elimination channels.

Photooxidation leads to the formation of peroxy and alkoxy radicals, which subsequently form

hydroperoxides, aldehydes, and other oxygenated products. While direct kinetic data for

reactions with key radical species like •OH and •H are currently lacking, the established

behavior of similar molecules suggests that hydrogen abstraction is the primary reaction

pathway. Further experimental and theoretical studies are needed to fully elucidate the kinetics

of these radical-mediated reactions, which are critical for a complete understanding of the

atmospheric and combustion chemistry of 2-bromoethanol. The detailed experimental and

computational protocols provided in this guide serve as a foundation for future research in this

area.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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